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[City, State] — December 8, 2025 — The landscape of oral and maxillofacial surgery is
undergoing a paradigm shift, driven by a confluence of digital technologies and a deeper
understanding of regenerative medicine. This technical guide provides an in-depth analysis of
pivotal emerging procedures, offering researchers, scientists, and drug development
professionals a comprehensive overview of the latest advancements. The guide details the
experimental protocols, quantitative outcomes, and underlying biological mechanisms that are
setting new standards in patient care and surgical precision.

Digitalization of Surgical Planning and Execution

The integration of digital workflows has revolutionized the precision and predictability of
complex maxillofacial procedures. Technologies such as Virtual Surgical Planning (VSP),
Artificial Intelligence (Al)-powered planning, 3D-printed patient-specific implants (PSlIs), and
robotic-assisted surgery are transforming patient outcomes.

Virtual Surgical Planning (VSP) and Al-Powered
Analytics

VSP utilizes three-dimensional imaging, primarily cone-beam computed tomography (CBCT), in
conjunction with computer-aided design (CAD) to create a virtual model of the patient's
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craniofacial skeleton.[1][2][3][4] This allows surgeons to simulate and meticulously plan
complex procedures like orthognathic surgery and trauma reconstruction in a virtual
environment before entering the operating room.[1][2][3][4] The use of VSP has been shown to
significantly improve the accuracy of surgical outcomes and reduce operative time compared to
traditional methods.[1]

Artificial intelligence is further enhancing VSP by automating anatomical landmark
identification, predicting soft tissue changes, and even suggesting optimal surgical plans based
on vast datasets of previous cases.[5][6][7] Al algorithms can analyze 3D scans to identify
critical structures, assess bone density, and predict potential risks, leading to more
personalized and effective treatment strategies.[5][6][7]

The typical workflow for VSP in orthognathic surgery involves the following key steps:

o Data Acquisition: High-resolution CBCT scans of the patient's maxillofacial region are
acquired.[1] Intraoral scanners are used to create digital models of the dental arches.[8]

o 3D Model Generation: The CBCT data is segmented to create a 3D virtual model of the skull
and jawbones. The digital dental models are then superimposed onto the bone models.[1][3]

 Virtual Surgical Simulation: Using specialized software, the surgeon performs virtual
osteotomies (bone cuts) and repositions the bone segments according to the desired
treatment plan. The software provides real-time feedback on the resulting occlusion and
facial aesthetics.[1][4]

e Surgical Splint Fabrication: Once the virtual plan is finalized, surgical splints are designed in
the CAD software and fabricated using a 3D printer. These splints are used during surgery to
guide the precise repositioning of the jaw segments.[1][4]

 Intraoperative Transfer and Postoperative Validation: The 3D-printed splints are used
intraoperatively to transfer the virtual plan to the patient. Postoperative CBCT scans are
often taken to validate the accuracy of the surgical outcome against the initial virtual plan.[1]

Experimental Workflow for Virtual Surgical Planning
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Caption: Workflow for Virtual Surgical Planning in Orthognathic Surgery.

3D-Printed Patient-Specific Implants (PSIs)

The advent of additive manufacturing, or 3D printing, has enabled the fabrication of patient-
specific implants that are precisely tailored to an individual's anatomy.[9][10][11][12] These
implants, often made from biocompatible materials like titanium or PEEK (polyether ether
ketone), offer superior fit and functional outcomes compared to stock or manually bent plates.
[10] PSIs are increasingly used in maxillofacial reconstruction following trauma, tumor
resection, and for congenital deformities.[9][10]

The process for creating a 3D-printed PSI is as follows:

e Image Acquisition and Segmentation: A high-resolution CT or CBCT scan of the patient's
defect area is obtained. Specialized software is used to segment the bone and create a 3D
digital model of the anatomy.[9][13]

e Implant Design: Using CAD software, a virtual implant is designed to precisely fit the defect.
The design process often involves mirroring the anatomy from the unaffected side to achieve
symmetry.[9][12][13]

o 3D Printing: The final implant design is sent to a 3D printer. For metal implants, techniques
like direct metal laser sintering (DMLS) or selective laser melting (SLM) are commonly used.
[12] Biocompatible polymers can also be used for certain applications.[9]

e Post-Processing and Sterilization: After printing, the implant undergoes post-processing
steps such as support removal, polishing, and cleaning. It is then sterilized before surgical
implantation.
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Experimental Workflow for 3D-Printed PSI Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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